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Abstract

2-Thiophenemethanol, a versatile heterocyclic alcohol, serves as a critical building block in
the synthesis of a wide array of organic molecules. Its unique chemical structure, featuring a
reactive hydroxymethyl group attached to a thiophene ring, makes it an indispensable
intermediate in the pharmaceutical, agrochemical, and material science industries. This
technical guide provides a comprehensive overview of the commercial availability of 2-
Thiophenemethanol, its key applications in research and development, and detailed
experimental protocols for its use in common synthetic transformations.

Introduction to 2-Thiophenemethanol

2-Thiophenemethanol, also known as 2-(Hydroxymethyl)thiophene or Thenyl alcohol, is a
colorless to light yellow liquid with the chemical formula CsHeOS. The thiophene moiety is a
well-established pharmacophore in medicinal chemistry, and the hydroxyl group provides a
reactive handle for a variety of chemical modifications. This combination of features makes 2-
Thiophenemethanol a valuable starting material for the synthesis of more complex molecules
with diverse biological and physical properties.
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2-Thiophenemethanol is readily available from a multitude of global chemical suppliers. It is

typically offered in various purity grades, ranging from technical grade to high-purity (99%-+)

suitable for sensitive applications in pharmaceutical synthesis. The following tables summarize

the availability of 2-Thiophenemethanol from prominent suppliers, highlighting common

purities, quantities, and representative pricing.

Table 1. Major Global Suppliers of 2-Thiophenemethanol

Supplier Purity Available Quantities
Sigma-Aldrich (Merck) 98% 259,100¢g
Thermo Fisher Scientific (Alfa

97%, 99+% 25¢g,100g

Aesar)

TCI (Tokyo Chemical Industry)

>98.0% (GC)

25 g, 100 g, 500 g

Santa Cruz Biotechnology

Not specified

Contact for details

Chem-Impex

> 99% (GC)

59,259, 1009, 250 g, 1 kg

Table 2: Representative Pricing for 2-Thiophenemethanol

Supplier Purity Quantity Price (USD)
Thermo Fisher

S 97% 100 g $152.00
Scientific
TCI America >98.0% 25¢ $124.00
Chem-Impex >99% 25¢g $39.16
Chem-Impex > 99% 100 g $123.08
Chem-Impex > 99% 1 kg $514.37

Note: Prices are subject to change and may vary by region. It is advisable to consult the

suppliers' websites for the most current pricing and availability.

Applications in Research and Drug Development

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b153580?utm_src=pdf-body
https://www.benchchem.com/product/b153580?utm_src=pdf-body
https://www.benchchem.com/product/b153580?utm_src=pdf-body
https://www.benchchem.com/product/b153580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2-Thiophenemethanol is a versatile reagent with broad applications in organic synthesis and
medicinal chemistry.

Pharmaceutical Synthesis

The thiophene ring is a key structural motif in numerous pharmaceuticals. 2-
Thiophenemethanol serves as a crucial intermediate in the synthesis of several important
drugs. For instance, it is a precursor to 2-thiopheneethanol, which is used in the synthesis of
the antiplatelet agent Clopidogrel.[1] The ability to introduce the thiophene moiety early in a
synthetic route makes 2-Thiophenemethanol a valuable starting material for drug discovery
programs.

Organic Synthesis

In general organic synthesis, 2-Thiophenemethanol is utilized in a variety of reactions,
including:

« Esterification: The hydroxyl group can be readily esterified with carboxylic acids or their
derivatives to form thienyl esters.

o Alkylation: It can be used as an alkylating agent to introduce the 2-thenyl group onto other
molecules.

o Halogenation: The hydroxyl group can be replaced by a halogen, such as chlorine, to
produce 2-(halomethyl)thiophenes, which are themselves versatile synthetic intermediates.

[2][3]

Material Science

The electronic properties of the thiophene ring make it a desirable component in organic
electronic materials. 2-Thiophenemethanol can be used in the synthesis of monomers for
conductive polymers and other functional materials with applications in sensors and organic
light-emitting diodes (OLEDS).

Experimental Protocols

This section provides a detailed protocol for a key synthetic transformation utilizing 2-
Thiophenemethanol: the synthesis of 2-(Chloromethyl)thiophene. This reaction is a
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fundamental step for further functionalization of the thiophene ring.

Synthesis of 2-(Chloromethyl)thiophene from 2-
Thiophenemethanol[2][3]

Reaction Scheme:

Products
Pyridinium chloride
Reactants
CH2Cl:2 (solvent)
2-Thiophenemethanol 0°CtoRT SO»
Thionyl Chloride (SOCI2) 2 2-(Chloromethyl)thiophene
Pyridine

Click to download full resolution via product page

A representative reaction scheme for the synthesis of 2-(Chloromethyl)thiophene.

Materials:
e 2-Thiophenemethanol (5.58 g, 50.9 mmol)
e Pyridine (6.0 g, 76.3 mmol)

e Thionyl chloride
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Anhydrous dichloromethane (600 mL)

Water (500 mL)

5% aqueous sodium bicarbonate solution (600 mL)
Brine (300 mL)

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve 2-Thiophenemethanol and pyridine in anhydrous
dichloromethane at 0°C.

Slowly add thionyl chloride dropwise to the solution while maintaining the temperature at
0°C.

Stir the reaction mixture at 0°C for 1 hour.

Allow the reaction to warm to room temperature and continue stirring overnight.
Quench the reaction by the addition of water.

Separate the organic layer.

Extract the aqueous layer twice with dichloromethane.

Combine the organic layers and wash sequentially with 5% aqueous sodium bicarbonate
solution and brine.

Dry the organic layer with anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 2-(Chloromethyl)thiophene as an
oil.

Visualization of Workflows and Pathways
Procurement and Laboratory Workflow
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The following diagram illustrates a typical workflow for a research organization from identifying
the need for 2-Thiophenemethanol to its experimental application.

Planning & Sourcing

Identify Need for
2-Thiophenemethanol in Synthesis

:

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI)

:

Compare Purity, Quantity,

and Price

Select Supplier and Place Order

Logistics &vz Handling

Receive Shipment and
Verify Chemical Identity

:

Log into Chemical Inventory System

:

Store at Recommended
Temperature (2-8°C)

Experimental Use

\
Retrieve from Storage

Perform Synthetic Transformation
(e.g., Chloromethylation)
Product Isolation
and Purification
Characterization of Product
(NMR, MS, etc.)
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Procurement and experimental workflow for 2-Thiophenemethanol.

Role in a Drug Discovery Pathway

This diagram illustrates the position of 2-Thiophenemethanol as a building block in a
simplified drug discovery and development pipeline.

Chemical Synthesis Drug Development Regulatory Approval

2-Thiophenemethanol Synthesis of Key Active Pharmaceutical . ) T . o . Regulatory Submission
(Building Block) Intermediate Ingredient (API) Synthesis 1| Fembdten S izdlieel| Wiy G WS | and Approval

Click to download full resolution via product page
Simplified role of 2-Thiophenemethanol in a drug discovery pipeline.

Conclusion

2-Thiophenemethanol is a commercially accessible and synthetically versatile chemical that
plays a significant role in modern organic chemistry, particularly in the development of new
pharmaceuticals and materials. Its straightforward reactivity, combined with the favorable
properties of the thiophene ring system, ensures its continued importance as a key building
block for researchers and drug development professionals. This guide has provided a snapshot
of its commercial landscape, highlighted its primary applications, and offered a detailed
experimental protocol to aid in its practical use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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